(1R,2R,3R)-2-Methoxy-3-[(2-methylpropan-2-yl)oxy]cyclobutan-1-ol

• IUPAC Name: (1R,2R,3R)-2-methoxy-3-[(2-methylpropan-2-yl)oxy]cyclobutan-1-ol
• InChI: InChI=1S/C9H18O3/c1-9(2,3)12-7-5-6(10)8(7)11-4/h6-8,10H,5H2,1-4H3/t6-,7-,8-/m1/s1
• InChI Key: WMHLHIOAMWBYDE-BWZBUEFSSA-N
• Canonical SMILES: CC(C)(C)OC1CC(C1OC)O
• Isomeric SMILES: CC(C)(C)O[C@@H]1C[C@H]([C@H]1OC)O
• Molecular Formula: C9H18O3
• Molecular Weight: 174.24 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties like reactivity, acidity or basicity, and redox potential are also analyzed.

Scientific Research Applications

Novel Compounds and Synthesis

The compound has been a focus in the synthesis of novel norlignans and phenylpropanoids, as seen in the study of Peperomia tetraphylla. These compounds offer new avenues for exploring unique molecular structures and their potential applications (Li, Huang, Gong, & Tian, 2007).

Applications in Medicinal Chemistry

This compound is also involved in the development of fumagillin analogues, targeting methionine aminopeptidase-2, showing potential in antiangiogenic therapy (Arico-Muendel et al., 2013; Arico-Muendel et al., 2009).

Involvement in Organic Synthesis

Its derivatives have been used in Lewis acid-catalyzed cascade constructions of functionalized methylenecyclobutene, cyclobutane, and cyclopropane, illustrating the compound's versatility in organic synthesis (Yao & Shi, 2007).

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It describes how the compound interacts with biological systems and produces its effects.

Safety and Hazards

This section includes information on the compound’s toxicity, flammability, and environmental impact. It also covers appropriate handling, storage, and disposal procedures.